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Compound of Interest

Compound Name: Acid Red 13

Cat. No.: B1582160

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acid Red 13, also known as Fast Red E or C.I. 16045, is an azo dye that is utilized in various
applications, including as a colorant in textiles and food products, as well as for biological
staining.[1] While it is also cited for its utility as a pH indicator in analytical chemistry due to its
distinct color change properties, detailed quantitative data regarding its specific pH transition
range and pKa value are not readily available in scientific literature and chemical databases.[1]
This document aims to provide comprehensive application notes and protocols based on the
available qualitative information and general principles of acid-base indicators.

Physicochemical Properties

A summary of the key physicochemical properties of Acid Red 13 is presented in the table
below.
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Property Value Reference
Synonyms Fast Red E, C.l. 16045 [1]
CAS Number 2302-96-7 [1]
Molecular Formula C20H12N2Na207S:2 [1]
Molecular Weight 502.42 g/mol [1]

Orange to brown to dark
Appearance [1]
purple powder/crystal

Solubility Soluble in water [1]

pH Indicator Properties

The color of an aqueous solution of Acid Red 13 is dependent on the pH. Qualitative
observations indicate the following color changes:

Condition Observed Color
Acidic (in the presence of HCI) Yellow-orange
Basic (in the presence of NaOH) Orange-light brown

Note: The precise pH at which these color transitions occur has not been quantitatively
documented in available literature.

Experimental Protocols
Preparation of Acid Red 13 Indicator Solution

Objective: To prepare a stock solution of Acid Red 13 for use as a pH indicator.
Materials:
e Acid Red 13 powder

o Distilled or deionized water
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Ethanol (95%)

Volumetric flask (100 mL)

Analytical balance

Spatula

Beaker

Magnetic stirrer and stir bar (optional)

Procedure:

Weigh out 0.1 g of Acid Red 13 powder using an analytical balance.
Transfer the powder to a 100 mL beaker.

Add approximately 50 mL of distilled or deionized water to the beaker.

Stir the solution until the dye is completely dissolved. A magnetic stirrer can be used to
facilitate dissolution.

For improved solubility, a small amount of ethanol (e.g., 1-5 mL of 95% ethanol) can be
added.

Once dissolved, quantitatively transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask to ensure all the dye is transferred.

Bring the solution to the 100 mL mark with distilled water.
Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the indicator solution in a clearly labeled, sealed container, protected from light.
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General Protocol for Acid-Base Titration using a Visual
Indicator

Objective: To determine the endpoint of an acid-base titration using a visual indicator like Acid
Red 13.

Materials:

e Acid Red 13 indicator solution

e Analyte (acid or base of unknown concentration)
 Titrant (standardized solution of base or acid)

e Burette

e Pipette

o Erlenmeyer flask

o White tile or paper

e Magnetic stirrer and stir bar (optional)

Experimental Workflow:

Preparation Titration Analysis
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Caption: Workflow for a typical acid-base titration experiment.

Procedure:
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» Rinse the burette with a small amount of the titrant and then fill it, ensuring no air bubbles
are present in the tip. Record the initial volume.

o Pipette a known volume of the analyte into a clean Erlenmeyer flask.

e Add 2-3 drops of the Acid Red 13 indicator solution to the analyte in the flask. The solution
should take on the color of the indicator in that specific pH environment (acidic or basic).

e Place the Erlenmeyer flask on a white tile or paper under the burette to easily visualize the
color change.

o Slowly add the titrant from the burette to the analyte while continuously swirling the flask to
ensure thorough mixing. A magnetic stirrer can be used for this purpose.

e As the endpoint is approached, the color of the solution will start to change in the area where
the titrant is added and will disappear upon swirling.

o Continue adding the titrant drop by drop until a permanent color change is observed
throughout the solution. This is the endpoint of the titration.

e Record the final volume on the burette.
o Calculate the volume of titrant used by subtracting the initial volume from the final volume.

o Use the volume and concentration of the titrant, and the initial volume of the analyte to
calculate the concentration of the analyte.

Logical Relationship for Indicator Color Change

The color change of a pH indicator is governed by the equilibrium between its acidic (HIn) and
basic (In~) forms.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1582160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

+ OH-

In~ (Basic form)

Color B

C
-

Hin (Acidic form)
Color A

H+

Click to download full resolution via product page

Caption: Equilibrium of an acid-base indicator.

Conclusion

Acid Red 13 exhibits pH-dependent color changes, suggesting its potential as a pH indicator.
However, the lack of precise data on its pKa value and pH transition range limits its application
in quantitative chemical analysis where a high degree of accuracy is required. The protocols
provided here are based on general laboratory practices for using visual indicators. For precise
analytical work, it is recommended to first determine the pKa and transition range of Acid Red
13 spectrophotometrically or to use a well-characterized pH indicator with a known transition
range that is appropriate for the specific acid-base titration being performed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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